Cas no 10228-01-0 (Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-)

Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl- structure
10228-01-0 structure
Product Name:Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-
CAS No:10228-01-0
MF:C21H14N2O2
MW:326.348064899445
CID:185283
PubChem ID:82469
Update Time:2025-04-19

Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quino[2,3-b]acridine-7,14-dione,5,12-dihydro-2-methyl-
    • 2-Methyl-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
    • 5,12-dihydro-2-methylquino[2,3-b]acridine-7,14-dione
    • 2-Methyl-chinacridon
    • 5,12-Dihydro-2-methylquino(2,3-b)acridine-7,14-dione
    • AC1L33H7
    • EINECS 233-548-6
    • Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2-methyl-
    • 2-Methylquino[2,3-b]acridine-7,14(5H,12H)-dione
    • SCHEMBL12039630
    • DTXSID1065007
    • Quino[2,3-b]acridine-7,14-dione, 5,12-dihydro-2-methyl-
    • 10228-01-0
    • 9-methyl-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
    • NS00023133
    • Inchi: 1S/C21H14N2O2/c1-11-6-7-17-13(8-11)21(25)15-10-18-14(9-19(15)23-17)20(24)12-4-2-3-5-16(12)22-18/h2-10H,1H3,(H,22,24)(H,23,25)
    • InChI Key: MHNYFZUKHPYYCS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C)C=CC=2NC2C=C3C(C4C=CC=CC=4NC3=CC=21)=O

Computed Properties

  • Exact Mass: 326.10562
  • Monoisotopic Mass: 326.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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